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Compound of Interest

Compound Name: Rubidium hydrogen carbonate

Cat. No.: B103053

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the fundamental physicochemical
properties of rubidium hydrogen carbonate (RbHCO:s), specifically its molecular weight and
density. The information herein is intended to support research and development activities
where precise material characterization is critical.

Physicochemical Data

The molecular weight and density of rub-idium hydrogen carbonate are summarized below.
These values are essential for stoichiometric calculations, formulation development, and
material specification.

Property Value Units Source(s)
Molecular Weight 146.485 g/mol [1112]
147.493 g/mol [3]

146.48 g/mol [4]

Density 2.8 g/cm3 [5]
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Experimental Determination of Physicochemical
Properties

Accurate determination of molecular weight and density is fundamental to chemical
characterization. The following sections outline the general experimental protocols applicable to
solid compounds like rubidium hydrogen carbonate.

Determination of Molecular Weight

For a well-defined, non-polymeric solid such as rubidium hydrogen carbonate, the molecular
weight is typically calculated based on its chemical formula, which is derived from elemental
analysis. However, experimental verification for analogous small molecules can be performed
using techniques such as cryoscopy.

Experimental Protocol: Cryoscopy (Freezing Point Depression)

This method is based on the colligative property that the freezing point of a solvent is
depressed by the addition of a solute. The magnitude of this depression is directly proportional
to the molal concentration of the solute.

e Solvent Selection: A suitable solvent in which rubidium hydrogen carbonate is soluble but
does not react is chosen. The cryoscopic constant (Kf) of the solvent must be known.

o Apparatus Setup: A Beckmann thermometer and a freezing-point apparatus are assembled.
The apparatus allows for precise measurement of the solvent's freezing point.

o Freezing Point of Pure Solvent: A precisely weighed amount of the pure solvent is placed in
the apparatus, and its freezing point is determined by cooling the sample while stirring and
recording the temperature at which solidification occurs. This is repeated to ensure accuracy.

e Sample Preparation: A known mass of dry rubidium hydrogen carbonate is accurately
weighed.

e Freezing Point of the Solution: The weighed rubidium hydrogen carbonate is added to the
solvent in the apparatus. The mixture is stirred to ensure complete dissolution.
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» Measurement: The freezing point of the solution is determined in the same manner as the
pure solvent.

o Calculation: The molecular weight (M) of the solute is calculated using the following formula:
M = (Kf * w_solute) / (ATf * w_solvent)
Where:
o Kfis the cryoscopic constant of the solvent.
o w_solute is the mass of the solute (rubidium hydrogen carbonate).

o ATf is the depression of the freezing point (Freezing point of solvent - Freezing point of
solution).

o w_solvent is the mass of the solvent.

Determination of Density

The density of a solid can be determined by several methods. The choice of method depends
on the nature of the solid (e.g., powder, single crystal) and the required accuracy. Common
methods include the buoyancy technique, the displacement principle, and pycnometry.[3]

Experimental Protocol: Gas Pycnometry

Gas pycnometry is a non-destructive method that is particularly suitable for determining the
density of solid powders. It measures the volume of the solid by detecting the pressure change
of a known volume of an inert gas (e.g., helium) as it expands into a chamber containing the
sample.

» Calibration: The instrument is calibrated using a standard object of a known, precise volume.

e Sample Preparation: A known mass of dry rubidium hydrogen carbonate powder is
accurately weighed and placed in the sample chamber.

o Measurement Cycle: a. The reference chamber is filled with the analysis gas (e.g., helium) to
a specific pressure. b. A valve is opened, allowing the gas to expand into the sample
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chamber containing the rubidium hydrogen carbonate. c. The pressure drop is measured
once the system equilibrates.

e Volume Calculation: The volume of the solid is calculated based on the initial and final
pressures and the known volumes of the reference and sample chambers, applying the
principles of the ideal gas law.

e Density Calculation: The density (p) is then calculated using the formula:
p=m/V
Where:
o m is the mass of the rubidium hydrogen carbonate sample.
o Vs the volume of the sample determined by the pycnometer.

Workflow and Pathway Diagrams

The following diagrams illustrate the logical workflows for the experimental determination of
molecular weight and density.

Cryoscopy Workflow

Calculate ATf =
Tf_solvent - Tf_solution

. Determine Freezing Point
—> —
@ WeighlRdreiSolvent of Solvent (Tf_solvent)

mmg Calculate Molecular Weight @

Weigh Rubidium
Hydrogen Carbonate (Solute)

) ) Determine Freezing Point
Dissolve Solute in Solvent ofiSolition (Ti! sohition)

Click to download full resolution via product page

Figure 1. Workflow for Molecular Weight Determination by Cryoscopy.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b103053?utm_src=pdf-body
https://www.benchchem.com/product/b103053?utm_src=pdf-body
https://www.benchchem.com/product/b103053?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Gas Pycnometry Workflow
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Figure 2. Workflow for Density Determination by Gas Pycnometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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